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Compound of Interest

Compound Name: Deferasirox (Fe3+ chelate)

Cat. No.: B15566941 Get Quote

Essential Safety and Logistical Information for
Handling Deferasirox
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Deferasirox (Fe3+ chelate) in a laboratory setting. Adherence to these procedures is critical to

ensure personnel safety and environmental protection.

Deferasirox is an iron chelator used in the treatment of chronic iron overload. While

therapeutically beneficial, it presents several hazards in a laboratory context, including acute

oral toxicity, skin and eye irritation, and potential for organ damage with repeated exposure.[1]

[2][3][4] It is also very toxic to aquatic life with long-lasting effects.[1][4][5]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling Deferasirox to ensure

appropriate protective measures are in place. The following table summarizes the minimum

required PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses
Use appropriate safety glasses

with side-shields.[6][7]

Hand Protection Gloves

Use appropriate chemical-

resistant gloves (e.g., nitrile).

Gloves should be inspected

before use and changed

frequently.[2][6][8]

Body Protection Lab Coat
Wear a lab coat to protect skin

and clothing.[2][6][8]

Respiratory Protection Respirator

A NIOSH-approved respirator

is necessary if a risk

assessment indicates potential

for inhalation of dust or

aerosols, or when working

outside of a ventilated

enclosure.[2][6]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle Deferasirox in a well-ventilated area.[1][6]

Whenever possible, use a chemical fume hood, especially for procedures that may generate

dust or aerosols (e.g., weighing, preparing solutions).[5][6][9]

Ensure a safety shower and eyewash station are readily accessible.[6][7]

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[10]
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Avoid inhalation of dust or aerosols.[2][3] Do not eat, drink, or smoke in areas where

Deferasirox is handled.[10]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3][6][10]

3. First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

After skin contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

[1][2]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2][10]

Disposal Plan
All Deferasirox waste, including empty containers and contaminated materials (e.g., gloves,

wipes), must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[3][4][10] Do not allow Deferasirox to enter drains or waterways

due to its high toxicity to aquatic organisms.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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